1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-2-methylphenyl)piperidine-4-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H20ClN7O/c1-13-15(20)3-2-4-16(13)23-19(28)14-7-9-26(10-8-14)17-5-6-18(25-24-17)27-12-21-11-22-27/h2-6,11-12,14H,7-10H2,1H3,(H,23,28)
• InChI Key: BTIWJQNBOXUCAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)N4C=NC=N4
• Molecular Formula: C19H20ClN7O
• Molecular Weight: 397.9 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(3-chloro-2-methylphenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H20ClN7O and its molecular weight is 397.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• A study focused on the synthesis of 3,5,7,11-tetraazatricyclo[7.3.1.0^2,7]tridec-2-ene-9-carboxamides, showcasing the importance of such compounds in developing new chemical entities with potential biological activities (Dotsenko et al., 2012). The research underlines the Mannich reaction's role in constructing complex heterocyclic systems, which are pivotal in the design of new drugs.

• Another study elaborated on the synthesis, molecular docking, and in vitro screening of novel pyridine and fused pyridine derivatives, emphasizing their antimicrobial and antioxidant activities (Flefel et al., 2018). This research demonstrates the continuous effort in exploring pyridine-based compounds for developing new therapeutic agents.

Biological Activities and Pharmacological Potential

• Research involving the synthesis and evaluation of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine highlighted their good analgesic and antiparkinsonian activities (Amr et al., 2008). This study is a testament to the diverse pharmacological potentials of pyridine derivatives.

• The investigation of the structural and electronic properties of anticonvulsant drugs, including substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines, provided insights into the relationship between molecular structure and anticonvulsant activity (Georges et al., 1989). Such studies are crucial for understanding how slight modifications in chemical structure can significantly affect biological activity.